Ethyltrichlorosilane

• CAS No.: 115-21-9
• Product Name: Ethyltrichlorosilane
• Molecular Formula: C2H5Cl3Si
• Molecular Weight: 163.5 g/mol
• IUPAC Name: trichloro(ethyl)silane
• Standard InChI: InChI=1S/C2H5Cl3Si/c1-2-6(3,4)5/h2H2,1H3
• Standard InChIKey: ZOYFEXPFPVDYIS-UHFFFAOYSA-N
• SMILES: CC[Si](Cl)(Cl)Cl
• Canonical SMILES: CC[Si](Cl)(Cl)Cl
• Boiling Point: 208 °F at 760 mm Hg (EPA, 1998); 100.5 °C
• Colorform: Liquid; COLORLESS LIQUID
• Density: 1.2381 at 68 °F (EPA, 1998); 1.2373 g/cu cm at 20 °C
• Flash Point: 72 °F (EPA, 1998); 72 °F (22 °C) (Open cup); 57 °F (Closed cup)
• Melting Point: -158 °F (EPA, 1998); -105.6 °C
• Physical Description: Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.; Liquid
• Description: Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
• Solubility: Soluble in carbon tetrachloride; SOL IN BENZENE, ETHER, HEPTANE, PERCHLOROETHYLENE
• Vapor Density: 5.6 (EPA, 1998) (Relative to Air); 5.6 (Air = 1)
• Vapor Pressure: 47.18 mmHg; 47.2 mm Hg at 25 deg
• PubChem Compound: 8260
• Last Modified: Nov 11 2021